1-(Chlorosulfanyl)dodecane
Cat. No. B8617569
Key on ui cas rn:
40390-88-3
M. Wt: 236.85 g/mol
InChI Key: RPLSIKQMFNIIDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06429200B1
Procedure details
To a solution of dodecane thiol (1.00 mL, 4.17 mmol, Aldrich Chemical Company) in 20 mL CHCl3 was added sulfuryl chloride (0.74 mL, 9.18 mmol, Aldrich Chemical Company), and the resulting mixture was stirred at room temperature for 18 h. Removal of solvent (aspirator), afforded dodecansulfenyl chloride that was determined to be sufficiently pure by 1H NMR.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([SH:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH3:12].S(Cl)([Cl:17])(=O)=O>C(Cl)(Cl)Cl>[CH2:1]([S:13][Cl:17])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(CCCCCCCCCCC)S
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Name
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Quantity
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0.74 mL
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Type
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reactant
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Smiles
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S(=O)(=O)(Cl)Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at room temperature for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Removal of solvent (aspirator)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
